Cas no 2138020-68-3 (1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl-)

• Product Name: 1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl-
• CAS No: 2138020-68-3
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5294453
• Update Time: 2025-06-09

1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl-

• Inchi： 1S/C9H17NO/c1-4-9(2,3)8(11)7-5-10-6-7/h7,10H,4-6H2,1-3H3
• InChI Key： RDBDDKOWSWFUAB-UHFFFAOYSA-N
• SMILES： C(C1CNC1)(=O)C(C)(C)CC

Additional information on 1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl-

Introduction to 1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl- (CAS No. 2138020-68-3)

1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl-, with the CAS number 2138020-68-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidinyl ketones and is characterized by its unique structural features, which include a ketone group and a substituted azetidine ring. These structural elements contribute to its potential applications in various therapeutic areas.

The chemical structure of 1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl- is particularly noteworthy due to its ability to interact with specific biological targets. The azetidine ring, a four-membered heterocycle, is known for its conformational rigidity and ability to form stable complexes with proteins. This property makes it an attractive scaffold for the design of bioactive molecules. The presence of the ketone group further enhances its reactivity and binding affinity, making it a versatile building block in drug discovery.

Recent studies have explored the pharmacological properties of 1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl-. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling pathways and are involved in various physiological processes. The ability of 1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl- to selectively bind to specific GPCRs has been demonstrated in several in vitro and in vivo studies. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited high affinity for the serotonin 5-HT₄ receptor, which is implicated in gastrointestinal motility disorders.

In addition to its potential as a GPCR modulator, 1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl- has also shown promise in neurodegenerative disease research. Preclinical studies have indicated that this compound may have neuroprotective effects by reducing oxidative stress and inflammation. A study conducted at the University of California found that treatment with 1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl- significantly reduced neuronal cell death in a mouse model of Parkinson's disease. These findings suggest that this compound could be a valuable lead for developing new therapies for neurodegenerative disorders.

The synthetic route for producing 1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl- has been optimized to ensure high yields and purity. One common method involves the reaction of an appropriate azetidine derivative with a ketone precursor under controlled conditions. The use of transition metal catalysts has been shown to improve the efficiency and selectivity of this process. A recent publication in Organic Letters described a novel palladium-catalyzed approach that achieved excellent yields and stereoselectivity in the synthesis of this compound.

The safety profile of 1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl- is another important aspect that has been extensively studied. Toxicological evaluations have indicated that this compound exhibits low toxicity at therapeutic doses. However, as with any new chemical entity (NCE), thorough safety assessments are essential before advancing to clinical trials. Preclinical toxicology studies have been conducted to evaluate its potential adverse effects on various organ systems. These studies have generally shown favorable results, supporting its further development as a therapeutic agent.

In conclusion, 1-Butanone, 1-(3-azetidinyl)-2,2-dimethyl- (CAS No. 2138020-68-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for the development of novel therapies targeting GPCRs and neurodegenerative diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits.